N-(3-chlorophenyl)-3-methyl-N-[(3-methylphenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide

• IUPAC Name: N-(3-chlorophenyl)-3-methyl-N-[(3-methylphenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• InChI: InChI=1S/C21H19ClN4O2S/c1-15-6-3-7-17(12-15)14-26(19-9-4-8-18(22)13-19)29(27,28)20-10-5-11-25-16(2)23-24-21(20)25/h3-13H,14H2,1-2H3
• InChI Key: JANQYZCBDVDKJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN(C2=CC(=CC=C2)Cl)S(=O)(=O)C3=CC=CN4C3=NN=C4C
• Molecular Formula: C21H19ClN4O2S
• Molecular Weight: 426.9 g/mol
• CAS No.: 1251679-85-2

Description

N-(3-chlorophenyl)-3-methyl-N-[(3-methylphenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide is a useful research compound. Its molecular formula is C21H19ClN4O2S and its molecular weight is 426.92. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Transformations

Compounds with intricate structures, such as those containing triazolo[4,3-a]pyrazin moieties, are often explored for their unique chemical transformations and synthetic pathways. For instance, Sápi et al. (1997) investigated the synthesis and base-catalyzed ring transformation of β-lactams, revealing insights into the structural prerequisites for specific ring transformations which are critical in the design of complex molecules Sápi et al., 1997.

Anticancer and Antimicrobial Applications

The exploration of new analogs of triazolo[3,4-a]phthalazines, including their synthesis via Suzuki coupling and evaluation for anticancer and antimicrobial activity, exemplifies the pharmaceutical interest in such compounds. Kumar et al. (2019) found that specific N-aryl substituted phenyl acetamide analogs exhibited inhibition activity against HCT 116 cancer cell lines, highlighting the potential for developing novel therapeutic agents Kumar et al., 2019.

Radiopharmaceuticals and Imaging

The development of radioligands for imaging, such as the work by Dollé et al. (2008), where a series of pyrazolo[1,5-a]pyrimidineacetamides were synthesized and evaluated as selective ligands, showcases the importance of such compounds in enhancing diagnostic techniques in medical research Dollé et al., 2008.

Antioxidant Properties

Research into the antioxidant capabilities of triazolo[3,4-b][1,3,4]thiadiazin derivatives, as studied by Shakir et al. (2017), demonstrates the potential of such compounds in combating oxidative stress and related diseases Shakir et al., 2017.

Mechanism of Action

, a class of compounds to which “N-(3-chlorophenyl)-3-methyl-N-[(3-methylphenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide” belongs, have been studied for their potential antiviral and antimicrobial activities . They are synthesized via aromatic nucleophilic substitution and some of the synthesized compounds have shown promising antiviral activity . They have also demonstrated strong in vitro activity against certain bacteria and fungi .